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Compound of Interest

Compound Name: 1-Bromo-2-methylcyclopropane

Cat. No.: B2624542 Get Quote

Technical Support Center: 1-Bromo-2-
methylcyclopropane
This guide provides essential safety information, handling protocols, and storage procedures

for 1-Bromo-2-methylcyclopropane (CAS: 52914-88-2). Researchers, scientists, and drug

development professionals should review this information before working with this compound.

Safety Data Summary
A comprehensive Safety Data Sheet (SDS) with detailed physical properties for 1-Bromo-2-
methylcyclopropane is not readily available in public literature.[1] The information provided

here is based on aggregated GHS classifications and safety information from chemical

suppliers.
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Property Value Source

Molecular Formula C₄H₇Br PubChem[2]

Molecular Weight 135.00 g/mol PubChem[2]

Storage Temperature
2-8°C, Sealed in a dry

environment
BLD Pharm[3]

Boiling Point
Data not available in current

literature
Benchchem[1]

Melting Point
Data not available in current

literature
Benchchem[1]

Flash Point
Data not available; Classified

as a flammable liquid
PubChem[2]

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: What are the primary hazards associated with 1-Bromo-2-methylcyclopropane?

A1: 1-Bromo-2-methylcyclopropane is classified as a flammable liquid and vapor.[2] It is also

known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[2][4]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: Due to its irritant nature, appropriate PPE is crucial. This includes:

Eye Protection: Chemical safety goggles are required. For operations with a higher risk of

splashing, a face shield should be worn in addition to goggles.

Hand Protection: Chemically resistant gloves, such as nitrile gloves, are recommended to

prevent skin contact.[1] Always inspect gloves for integrity before use.

Body Protection: A flame-resistant lab coat should be worn. Ensure it is kept closed.
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Respiratory Protection: All work should be conducted in a certified chemical fume hood to

avoid inhalation of vapors.[1]

Q3: I smell the compound even when working in a fume hood. What should I do?

A3: If you can smell the compound, it indicates a potential breach of containment.

Troubleshooting Steps:

Ensure the fume hood sash is at the correct working height.

Check the fume hood's certification date and airflow monitor to ensure it is functioning

correctly.

Examine your experimental setup for any leaks.

If the odor persists, safely shut down your experiment, close the container of 1-Bromo-2-
methylcyclopropane, lower the sash completely, and contact your institution's

Environmental Health and Safety (EHS) department.

Q4: What is the correct procedure for storing 1-Bromo-2-methylcyclopropane?

A4: The compound should be stored in a cool, dry, and well-ventilated area designated for

flammable liquids.[3] The recommended storage temperature is between 2-8°C.[3] Containers

must be kept tightly closed to prevent the escape of vapors and should be stored away from

heat, sparks, and open flames.

Q5: What should I do in case of an accidental spill?

A5: For minor spills within a chemical fume hood:

Experimental Protocol:

Alert colleagues in the immediate area.

Ensure you are wearing appropriate PPE.

Contain the spill with an inert absorbent material, such as vermiculite or sand.[1]
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Neutralize the area with a suitable agent like sodium bicarbonate.[1]

Carefully collect the absorbed material using non-sparking tools and place it in a labeled,

sealed container for hazardous waste disposal.

Clean the spill area thoroughly.

For larger spills or spills outside of a fume hood, evacuate the area and contact your EHS

department immediately.

Q6: Are there any known chemical incompatibilities?

A6: While specific incompatibility data for 1-Bromo-2-methylcyclopropane is limited, similar

bromo-alkane compounds are incompatible with strong bases and strong oxidizing agents.

Avoid these combinations unless your experimental protocol has been thoroughly reviewed and

deemed safe.

Visualized Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of 1-
Bromo-2-methylcyclopropane.
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Start: Experiment with
1-Bromo-2-methylcyclopropane

Preparation:
- Verify Fume Hood Certification

- Don appropriate PPE
(Goggles, Nitrile Gloves, Lab Coat)

Before starting

Handling:
- Work within Fume Hood

- Keep container closed when not in use
- Use non-sparking tools

Proceed with caution

Post-Experiment:
Store or Dispose?

Experiment complete

Storage:
- Tightly seal container

- Store at 2-8°C in a flammable cabinet
- Update chemical inventory

Store for future use

Disposal:
- Segregate as halogenated organic waste

- Follow institutional EHS guidelines

Dispose of waste/empty container

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of 1-Bromo-2-methylcyclopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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